Cas no 868217-60-1 (2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-60-1
• MF: C₁₆H₁₃ClFN₃O₄S₂
• MW: 429.87352347374
• CID: 5964259
• PubChem ID: 2148682
• Update Time: 2025-06-28

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazole
• 868217-60-1
• AKOS024609668
• 2-((2-chloro-6-fluorobenzyl)thio)-1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazole
• 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• F1804-0140

• Inchi： 1S/C16H13ClFN3O4S2/c17-14-2-1-3-15(18)13(14)10-26-16-19-8-9-20(16)27(24,25)12-6-4-11(5-7-12)21(22)23/h1-7H,8-10H2
• InChI Key： SJPPNZOSEQCURV-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(F)C=CC=C2Cl)N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 429.0020041g/mol
• Monoisotopic Mass: 429.0020041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Additional information on 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole

The compound with CAS No 868217-60-1, known as 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a imidazole ring substituted with a 4-nitrobenzenesulfonyl group and a (2-chloro-6-fluorophenyl)methylsulfanyl group. The combination of these functional groups makes it a unique molecule with diverse chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The imidazole ring, a five-membered heterocyclic structure, is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in drug design. The 4-nitrobenzenesulfonyl group adds electron-withdrawing properties, enhancing the molecule's reactivity and stability. Meanwhile, the (2-chloro-6-fluorophenyl)methylsulfanyl group introduces additional electronic effects and steric hindrance, which can be exploited in various chemical reactions.

One of the most promising applications of this compound lies in its potential use as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that such compounds can serve as intermediates in the development of novel antibiotics and anticancer agents. The presence of the chlorine and fluorine atoms in the phenyl ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug discovery, this compound has shown potential in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The combination of electron-withdrawing and electron-donating groups within the molecule creates a balance that can be tailored for specific electronic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the imidazole ring through cyclization reactions and the subsequent attachment of the sulfonyl and sulfanyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes selective cleavage of its functional groups. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, 2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazole (CAS No 868217-60-1) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable tool for researchers in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovative chemical research.